N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-chloro-N-ethylbenzenesulfonamide

• IUPAC Name: N-(3-carbazol-9-yl-2-hydroxypropyl)-4-chloro-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C23H23ClN2O3S/c1-2-25(30(28,29)19-13-11-17(24)12-14-19)15-18(27)16-26-22-9-5-3-7-20(22)21-8-4-6-10-23(21)26/h3-14,18,27H,2,15-16H2,1H3
• InChI Key: RABOQRCFZNLQJO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(CN1C2=CC=CC=C2C3=CC=CC=C31)O)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 443.0 g/mol

Description

“N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-chloro-N-ethylbenzenesulfonamide” is a chemical compound with the linear formula C29H28N2O3S. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. This compound has been used in the synthesis of poly[N-(3-(9H-carbazol-9-yl)propyl)methacrylamide] (PCaPMA), a polymer with promising potential for application in bistable memory devices.

Molecular Structure Analysis

The molecular weight of this compound is 484.622. The exact molecular structure is not provided in the available resources.

Physical And Chemical Properties Analysis

The physical, photophysical, and electrical properties of PCaPMA, which includes “N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-chloro-N-ethylbenzenesulfonamide”, reveal its promising potential for application in bistable memory devices. Thin films of the polymer exhibit rewriteable flash memory behavior with bistable conductivity. The device demonstrates a remarkable lifetime and remains persistent for more than 10^4 seconds under a static voltage of 0.5 V.

Scientific Research Applications

Bistable Memory Devices

• Poly[N-(3-(9H-carbazol-9-yl)propyl)methacrylamide] (PCaPMA) is synthesized from this compound. . Here are the key points:

Non-Volatile Memory

• . This property is essential for data storage applications.

Mechanism of Action

Target of Action

This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

It is known that the compound incorporates a carbazole heterocycle, which is a functional charge carrier transporting unit . This suggests that the compound may interact with its targets by modulating charge transport .

Biochemical Pathways

The compound’s structure suggests that it may interact with pathways involving charge transport . The downstream effects of these interactions would depend on the specific targets and pathways involved.

Result of Action

It has been suggested that the compound exhibits rewriteable flash memory behavior with bistable conductivity when applied voltage, achieving a current on/off ratio exceeding 100 . This indicates that the compound could have potential applications in memory devices .

Action Environment

It is known that the compound demonstrates a remarkable lifetime and remains persistent for more than 10^4 seconds under a static voltage of 05 V . This suggests that the compound’s action may be influenced by electrical environmental factors .

Safety and Hazards

The specific safety and hazards related to “N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-chloro-N-ethylbenzenesulfonamide” are not detailed in the available resources. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Buyers assume responsibility to confirm product identity and/or purity.

Future Directions

The promising potential of PCaPMA for application in bistable memory devices suggests future research directions in the field of high-density digital and analogue data storage and logic circuits. Further studies could focus on the optimization of the synthesis process and the exploration of other potential applications of this compound.